(3,5-dimethoxyphenyl)(4-methoxy-2,5-dimethylbenzyl)amine

• IUPAC Name: 3,5-dimethoxy-N-[(4-methoxy-2,5-dimethylphenyl)methyl]aniline
• InChI: InChI=1S/C18H23NO3/c1-12-7-18(22-5)13(2)6-14(12)11-19-15-8-16(20-3)10-17(9-15)21-4/h6-10,19H,11H2,1-5H3
• InChI Key: BAYDZHLGWTWGIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C)CNC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

(3,5-dimethoxyphenyl)(4-methoxy-2,5-dimethylbenzyl)amine, also known as 2C-H-4-MeO, is a psychoactive drug that belongs to the phenethylamine family. It is an analog of the well-known psychedelic drug, mescaline. The compound is known to have hallucinogenic effects and is often used in scientific research to study its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of (3,5-dimethoxyphenyl)(4-methoxy-2,5-dimethylbenzyl)amine is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain. This binding leads to the activation of certain signaling pathways, which in turn leads to the hallucinogenic effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3,5-dimethoxyphenyl)(4-methoxy-2,5-dimethylbenzyl)amine are complex and not fully understood. The compound is known to cause hallucinations, changes in perception, and altered states of consciousness. It also has sympathomimetic effects, which can lead to increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using (3,5-dimethoxyphenyl)(4-methoxy-2,5-dimethylbenzyl)amine in lab experiments is its ability to induce hallucinations and altered states of consciousness. This makes it a useful tool for studying the brain and its functions. However, the compound is also known to have potentially dangerous side effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on (3,5-dimethoxyphenyl)(4-methoxy-2,5-dimethylbenzyl)amine. One area of research could focus on its potential as a treatment for depression and anxiety. Another area of research could focus on its anti-inflammatory properties and its potential as a treatment for inflammatory disorders. Additionally, further research could be done to better understand the compound's mechanism of action and its effects on the brain.

Synthesis Methods

The synthesis of (3,5-dimethoxyphenyl)(4-methoxy-2,5-dimethylbenzyl)amine involves several steps. The first step involves the reaction of 3,5-dimethoxyphenylacetonitrile with lithium aluminum hydride to produce 3,5-dimethoxyphenylethanol. This intermediate is then reacted with 4-methoxy-2,5-dimethylbenzyl chloride in the presence of sodium hydride to produce the final product.

Scientific Research Applications

The compound has been used extensively in scientific research to study its mechanism of action and potential therapeutic applications. Some studies have shown that (3,5-dimethoxyphenyl)(4-methoxy-2,5-dimethylbenzyl)amine has anti-inflammatory properties and can be used to treat various inflammatory disorders. Other studies have shown that the compound has potential as a treatment for depression and anxiety.